Cas no 9036-70-8 (25212-19-5)

• Product Name: 25212-19-5
• CAS No: 9036-70-8
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 805989
• PubChem ID: 124361
• Update Time: 2025-04-19

25212-19-5 Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)ethane-1,2-diamine: 2-(chloromethyl)oxirane: hexanedio ic acid
• Spiro(2-benzoxepin-9(3H),2'-oxirane)-4-carboxylic acid, 1,5a,6,7,8,9a-hexahydro-6-(1-methylethyl)-1-oxo-
• (5aS,9S,9aS)-1-oxo-6-propan-2-ylspiro[3,5a,6,7,8,9a-hexahydro-2-benzoxepine-9,2'-oxirane]-4-carboxylic acid
• 6H8EDV2NKQ
• SCHEMBL15726843
• Avocettin
• BRN 5091359
• UNII-6H8EDV2NKQ
• DTXSID00920436
• Spiro(1H-2-benzoxepin-9,2'-oxirane)-4-carboxylic acid, 3,5a,6,7,8,9a-hexahydro-6-isopropyl-1-oxo-
• 57710-57-3
• 1-Oxo-6-(propan-2-yl)-1,5a,6,7,8,9a-hexahydro-3H-spiro[2-benzoxepine-9,2'-oxirane]-4-carboxylic acid
• 9036-70-8
• 25212-19-5

• Inchi： 1S/C15H20O5/c1-8(2)10-3-4-15(7-20-15)12-11(10)5-9(13(16)17)6-19-14(12)18/h5,8,10-12H,3-4,6-7H2,1-2H3,(H,16,17)/t10?,11-,12-,15-/m1/s1
• InChI Key： JESMSCGUTIEROV-NOFREYILSA-N
• SMILES： O1C[C@]21CCC(C(C)C)[C@H]1C=C(C(=O)O)COC([C@H]21)=O

Computed Properties

• Exact Mass: 341.171749
• Monoisotopic Mass: 341.171749
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 178
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151
• XLogP3: 1.4

Experimental Properties

• Boiling Point: 338.5°Cat760mmHg
• Flash Point: 172.7°C